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Compound of Interest

Compound Name: 3-Methylheptan-4-one

Cat. No.: B091715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific understanding of the biological activity of 3-Methylheptan-4-one is

currently limited. This document summarizes available data and provides a framework for

future investigation.

Executive Summary
3-Methylheptan-4-one is a volatile organic compound belonging to the aliphatic ketone class.

While its physical and chemical properties are well-documented, comprehensive studies on its

specific biological activities, mechanisms of action, and potential therapeutic or toxicological

effects are largely absent from publicly available literature. This technical guide synthesizes the

existing information, including its chemical identity, safety and hazard data, and potential

biological roles inferred from structurally related compounds. Due to the scarcity of specific

biological data, this document also proposes a generalized experimental workflow to guide

future research into the biological and toxicological profile of 3-Methylheptan-4-one.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of 3-Methylheptan-4-one is

fundamental for any biological investigation, influencing factors such as bioavailability and

potential for membrane interaction.
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Property Value Source

Molecular Formula C₈H₁₆O [1]

Molecular Weight 128.21 g/mol [1]

CAS Number 15726-15-5 [2]

Appearance
Colorless to Light yellow clear

liquid
[3]

Odor Fruity aroma [3]

Boiling Point 156 - 160 °C [3]

Flash Point 38 - 44.6 °C [2][4]

Solubility

Soluble in alcohol and ether;

Water solubility: 1371 mg/L at

25 °C (estimated)

[3][4]

logP (o/w) 2.350 (estimated) [4]

Known Biological Information and Inferences
Direct research on the biological activity of 3-Methylheptan-4-one is sparse. However,

information on related aliphatic ketones allows for some inferences.

Toxicological Profile
The primary available information pertains to its hazard classification. It is identified as a

flammable liquid and an irritant.[1][5] The Haz-Map database lists it under "Ketones (5]

However, specific studies confirming the neurotoxicity of 3-Methylheptan-4-one are lacking.

For instance, ethyl n-butyl ketone (3-heptanone) has been shown to produce central-peripheral

distal axonopathy at high doses, a toxicity attributed to its metabolism to neurotoxic gamma-

diketones.[6] Whether 3-Methylheptan-4-one shares this metabolic fate and toxic potential

remains to be investigated.

Table of Hazard Classifications:
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Hazard Statement GHS Classification Source

Flammable liquid and vapor H226 [1]

Causes skin irritation H315 (50% of notifications) [1]

Causes serious eye irritation H319 (50% of notifications) [1]

May cause respiratory irritation H335 (50% of notifications) [1]

Olfactory and Pheromonal Activity
Volatile ketones frequently act as odorants and, in some species, as pheromones. The related

compound, 4-methyl-3-heptanone, has been identified as an alarm pheromone in certain ant

species.[7] It is plausible that 3-Methylheptan-4-one could interact with olfactory receptors in

various species, including mammals. However, the specific receptors and the subsequent

signaling pathways have not been elucidated. The study of odorant-receptor interactions is a

complex field, often requiring heterologous expression systems to deorphanize receptors.[8][9]

Proposed Experimental Workflow for Biological
Characterization
Given the limited data, a systematic investigation is required to delineate the biological activity

of 3-Methylheptan-4-one. The following workflow is proposed as a starting point for

researchers.
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Initial Screening

Mechanism of Action Studies

In Vivo Validation

Compound Acquisition
(3-Methylheptan-4-one)

In Vitro Cytotoxicity Assays
(e.g., MTT, LDH)

High-Throughput Screening
(Target-based or Phenotypic)

Neurotoxicity Assessment
(Neuronal cell lines)

Olfactory Receptor Screening
(Heterologous expression)

Metabolite Identification
(In vitro liver microsomes)

Behavioral Studies
(Olfactory responses)

Acute Toxicity Studies
(Rodent models)

Click to download full resolution via product page

Caption: Proposed workflow for the biological characterization of 3-Methylheptan-4-one.
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Potential Signaling Pathways: An Area for Future
Research
No specific signaling pathways have been definitively associated with 3-Methylheptan-4-one.

Based on the activities of related compounds, two potential areas of investigation are olfactory

signaling and pathways related to cellular stress and toxicity.

Olfactory Signaling Pathway (Hypothetical)
Should 3-Methylheptan-4-one be identified as an odorant, it would likely activate a G-protein

coupled receptor (GPCR) in the olfactory epithelium. This would initiate a canonical olfactory

signal transduction cascade.

3-Methylheptan-4-one Olfactory Receptor
(GPCR)

G-protein
(Golf)

activates Adenylyl Cyclase IIIactivates cAMPproduces Cyclic Nucleotide-Gated
Ion Channel

opens Ca²⁺/Na⁺ Influx Neuron Depolarization
& Signal to Brain
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Caption: A generalized olfactory signal transduction pathway.
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Conclusion
3-Methylheptan-4-one remains a poorly characterized molecule from a biological perspective.

While its chemical properties and hazard classifications provide a baseline for safe handling, its

specific interactions with biological systems are unknown. The information on related aliphatic

ketones suggests that future research should focus on its potential neurotoxic effects, its

metabolism, and its interaction with olfactory receptors. The experimental workflow and

hypothetical signaling pathway presented here offer a structured approach for researchers to

begin to fill the significant knowledge gaps surrounding the biological activity of this compound.

Such studies are essential to fully understand its potential risks and any prospective

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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